4-(4-(3,5-dioxomorpholino)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-[4-(3,5-dioxomorpholin-4-yl)piperidine-1-carbonyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H23N3O6S/c1-19(2)28(25,26)15-5-3-13(4-6-15)18(24)20-9-7-14(8-10-20)21-16(22)11-27-12-17(21)23/h3-6,14H,7-12H2,1-2H3
• InChI Key: MSEWWDVTGVESDY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCC(CC2)N3C(=O)COCC3=O
• Molecular Formula: C18H23N3O6S
• Molecular Weight: 409.5 g/mol

Description

4-(4-(3,5-dioxomorpholino)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. The adenosine A1 receptor is a G protein-coupled receptor that is widely distributed in the brain and peripheral tissues. The receptor is involved in a variety of physiological processes, including regulation of cardiac function, modulation of neurotransmitter release, and control of blood flow. The discovery of DPCPX has provided researchers with a valuable tool for studying the function of the adenosine A1 receptor.

Mechanism of Action

4-(4-(3,5-dioxomorpholino)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide acts as a competitive antagonist of the adenosine A1 receptor. The receptor is activated by the endogenous ligand adenosine, which binds to the receptor and initiates a signaling cascade. This compound binds to the same site on the receptor as adenosine, but does not initiate the signaling cascade. This results in inhibition of the receptor's function.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the binding of adenosine to the adenosine A1 receptor with high affinity and selectivity. In vivo studies have shown that this compound can modulate the cardiovascular system, the respiratory system, and the central nervous system.

Advantages and Limitations for Lab Experiments

The use of 4-(4-(3,5-dioxomorpholino)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide in scientific research has several advantages. It is a highly selective antagonist of the adenosine A1 receptor, which allows researchers to study the function of the receptor without interference from other receptors. Additionally, this compound has a high affinity for the receptor, which allows for low concentrations to be used in experiments. However, one limitation of this compound is that it is not orally bioavailable, which means it must be administered via injection.

Future Directions

There are several future directions for research involving 4-(4-(3,5-dioxomorpholino)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide. One potential area of research is the role of the adenosine A1 receptor in the regulation of inflammation. Adenosine has been shown to have anti-inflammatory effects, and the adenosine A1 receptor may play a role in this process. Another area of research is the development of new antagonists of the adenosine A1 receptor. This compound is a valuable tool for studying the function of the receptor, but new compounds with improved pharmacological properties may be developed in the future. Finally, the role of the adenosine A1 receptor in the development of neurological disorders, such as Alzheimer's disease, is an area of active research. This compound may be used in these studies to investigate the potential therapeutic benefits of targeting the adenosine A1 receptor.

Synthesis Methods

The synthesis of 4-(4-(3,5-dioxomorpholino)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide involves a multi-step process that utilizes various chemical reactions. The first step involves the reaction of 3,5-dioxomorpholine with piperidine-1-carbonyl chloride to form 4-(3,5-dioxomorpholino)piperidine-1-carbonyl chloride. This compound is then reacted with N,N-dimethylbenzenesulfonamide to form this compound.

Scientific Research Applications

4-(4-(3,5-dioxomorpholino)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide has been used extensively in scientific research to study the function of the adenosine A1 receptor. The receptor is involved in a variety of physiological processes, including regulation of cardiac function, modulation of neurotransmitter release, and control of blood flow. This compound has been used to investigate the role of the adenosine A1 receptor in these processes.